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Compound of Interest

Compound Name:
3-(Dimethylamino)-2-

methylpropan-1-ol

CAS No.: 33622-41-2

Cat. No.: B1266124

Get Quote

Executive Summary: Immediate Action Plan
Do NOT pour this chemical down the drain. Do NOT mix with acids, oxidizers, or nitrates in the

waste stream.[1][2][3][4]

3-(Dimethylamino)-2-methylpropan-1-ol (CAS 33622-41-2) is a corrosive organic base with

combustible properties. Improper disposal poses immediate risks of exothermic explosion (if

mixed with acids) and long-term aquatic toxicity.

Disposal Directive:

Primary Stream: High BTU Incineration (Fuel Blending).

RCRA Status: Characteristic Hazardous Waste (D001, D002).[1][5]

Container: Polyethylene (HDPE) or Glass; NO Metal (due to corrosivity).
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To dispose of this agent safely, you must understand its physicochemical behavior.[1] It is an

amino-alcohol, meaning it carries dual hazards: the basicity of the amine and the flammability

of the organic backbone.[1]

Physicochemical Data Table
Property Value Operational Implication

CAS Number 33622-41-2
Unique identifier for waste

manifests.

Physical State Colorless Liquid
Requires leak-proof secondary

containment.

Flash Point ~48.3°C - 74°C*

Ignitable. Treat as Flammable

Liquid (Class 3) for safety

margins.

pH / pKa > 11.0 / ~14.9
Corrosive. Causes severe skin

burns (H314).

Reactivity Strong Base
Exothermic reaction with acids;

incompatible with oxidizers.

*Note: Data sources vary on Flash Point. In waste management, always assume the lower

value (Higher Hazard) to ensure compliance with D001 (Ignitable) protocols.

Regulatory Framework (RCRA Compliance)
Under the US EPA Resource Conservation and Recovery Act (RCRA), this chemical is not a

"P" or "U" listed waste by name, but it is regulated based on Characteristics.[1]

D001 (Ignitability): Due to a flash point < 60°C (conservative estimate), it meets the criteria

for ignitable liquid waste.[1][5]

D002 (Corrosivity): As a liquid with a pH ≥ 12.5 (or ability to corrode steel), it is classified as

corrosive.[1][6]

Compliance Requirement: You must label waste containers with both D001 and D002 codes

unless analytical testing proves the specific batch has a flash point > 60°C and pH < 12.5.
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Operational Disposal Protocol
This protocol uses a Self-Validating System: every step includes a check to prevent

downstream errors.

Phase 1: Segregation (The Critical Control Point)
The Risk: Mixing this amine with acids generates massive heat (neutralization enthalpy). Mixing

with nitrates/nitrites can form carcinogenic nitrosamines.

Protocol: Dedicate a specific waste stream for "Basic Organic Liquids".

Validation: Before adding to a waste container, check the container log. If "Acid," "Oxidizer,"

or "Peroxide" is listed, STOP.[1]

Phase 2: Packaging & Container Selection
Material: High-Density Polyethylene (HDPE) is the industry standard. It resists high pH

attack better than some metals and is less fragile than glass.

Venting: Use a vented cap if available, or leave significant headspace (10-15%) to

accommodate expansion if the waste stream warms.[1]

Validation: Inspect the container for "stress cracking" (common in old HDPE exposed to

amines).

Phase 3: Labeling
Attach a hazardous waste tag before the first drop enters the container.

Constituents: 3-(Dimethylamino)-2-methylpropan-1-ol (95-100%).

Hazards: Corrosive, Flammable.[1][7]

Phase 4: Final Disposal Pathway
Recommended Method:Fuel Blending / Incineration. Because the molecule contains nitrogen,

high-temperature incineration with scrubbing is required to manage NOx emissions.[1]
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Do Not use elementary neutralization (drain disposal) unless you have a specific permit. The

organic backbone contributes to Chemical Oxygen Demand (COD) and is toxic to aquatic

life.

Workflow Visualization
The following diagram outlines the decision logic for disposing of 3-(Dimethylamino)-2-
methylpropan-1-ol.
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Waste Generation:
3-(Dimethylamino)-2-methylpropan-1-ol

Characterization:
Check pH & Flash Point

Is pH > 12.5 or FP < 60°C?

Segregation:
Basic Organic Waste Stream
(NO ACIDS/NO NITRATES)

Yes (Assume D001/D002)

Packaging:
HDPE Drum/Carboy

(Leave 10% Headspace)

Validation Check:
Verify Container Compatibility

Pre-Pour

Labeling:
'Hazardous Waste'
Codes: D001, D002

Final Disposal:
High Temp Incineration

(Fuel Blending)

Click to download full resolution via product page
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Figure 1: Decision logic and workflow for the safe segregation and disposal of amino-alcohol

waste.

Emergency Spill Response
In the event of a spill in the laboratory:

Evacuate & Ventilate: Remove ignition sources immediately (Flash Point risk).

PPE: Wear nitrile gloves, safety goggles, and a lab coat.[1] If the spill is large (>1L), use a

respirator (organic vapor/amine cartridge).[1]

Containment: Dike the spill with inert absorbent (Vermiculite or Clay).

Warning: Do not use paper towels or sawdust; the amine can react with cellulose or

increase flammability surface area.

Neutralization (Optional for small spills): You may treat the absorbed material with a dilute,

weak acid (e.g., Citric Acid) very slowly to reduce pH, but this will generate heat.[1]

Disposal of Debris: Scoop absorbed material into a wide-mouth HDPE jar. Label as

"Hazardous Waste - Debris (Flammable/Corrosive)."
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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